Cas no 315711-72-9 (5-chloro-10,11,12,13-tetrahydro-8H,9H-cyclohepta[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one)

• Product Name: 5-chloro-10,11,12,13-tetrahydro-8H,9H-cyclohepta[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
• CAS No: 315711-72-9
• MF: C₁₈H₁₄ClN₃OS
• MW: 355.841261386871
• CID: 6038380
• PubChem ID: 1045300
• Update Time: 2023-12-13

5-chloro-10,11,12,13-tetrahydro-8H,9H-cyclohepta[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-10,11,12,13-tetrahydro-8H,9H-cyclohepta[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
• 8H,9H-Cyclohepta[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one, 5-chloro-10,11,12,13-tetrahydro-
• 15-chloro-7,8,9,10,11,13-hexahydrocyclohepta[1,2-d]phthalazino[2',1'-2,1]pyrim idino[4,5-b]thiophen-12-one
• SR-01000477518-1
• EN300-18220316
• 10-chloro-22-thia-2,11,12-triazapentacyclo[12.8.0.03,12.04,9.015,21]docosa-1(14),2,4,6,8,10,15(21)-heptaen-13-one
• Z56884452
• AKOS000266781
• Oprea1_113314
• SR-01000477518
• 315711-72-9
• 10-chloro-22-thia-2,11,12-triazapentacyclo[12.8.0.0^{3,12}.0^{4,9}.0^{15,21}]docosa-1(14),2,4(9),5,7,10,15(21)-heptaen-13-one
• AF-399/40684127

• Inchi： 1S/C18H14ClN3OS/c19-15-10-6-4-5-7-11(10)16-20-17-14(18(23)22(16)21-15)12-8-2-1-3-9-13(12)24-17/h4-7H,1-3,8-9H2
• InChI Key： WQELODXRHSGGKH-UHFFFAOYSA-N
• SMILES： C12=NC3SC4CCCCCC=4C=3C(=O)N1N=C(Cl)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 355.0546109g/mol
• Monoisotopic Mass: 355.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 597.3±60.0 °C(Predicted)
• pka: -4.38±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines